N-[3-(1H-imidazol-1-yl)propyl]-N'-phenylthiourea

• IUPAC Name: 1-(3-imidazol-1-ylpropyl)-3-phenylthiourea
• InChI: InChI=1S/C13H16N4S/c18-13(16-12-5-2-1-3-6-12)15-7-4-9-17-10-8-14-11-17/h1-3,5-6,8,10-11H,4,7,9H2,(H2,15,16,18)
• InChI Key: SHTFQESPDQMQDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCCN2C=CN=C2
• Molecular Formula: C13H16N4S
• DSSTOX Substance ID: DTXSID60387147
• Molecular Weight: 260.36 g/mol
• CAS No.: 332032-81-2

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole derivatives are often synthesized from the condensation reaction of certain amines and aldehydes. For example, 4 new compounds containing imidazole ring and Schiff base were synthesized from the condensation reaction of 3-(1H-imidazol-1-yl)propan-1-amine and various benzaldehydes.

Molecular Structure Analysis

Imidazole has a unique structure with a nitrogen atoms at the 1 and 3 positions and carbons atom at the 2, 4, and 5 positions. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole and its derivatives are known to participate in a variety of chemical reactions. They are often used in the synthesis of other compounds, such as pH-sensitive polyaspartamide derivatives.

Physical and Chemical Properties Analysis

Imidazole is an amphoteric compound, meaning it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their structure and the specific biological target. Some imidazole derivatives have been found to have antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Safety and hazards associated with imidazole and its derivatives can vary widely depending on the specific compound. Some imidazole derivatives can be toxic if swallowed and can cause severe skin burns and eye damage.

Future Directions

Imidazole and its derivatives continue to be an area of active research due to their broad range of chemical and biological properties. They are often used as building blocks in the development of new drugs.